Cas no 1344093-91-9 (methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate)

• Product Name: methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate
• CAS No: 1344093-91-9
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 6256577
• PubChem ID: 64429508
• Update Time: 2025-10-28

methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate
• 1344093-91-9
• AKOS013752767
• EN300-1139873
• methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]propanoate

• Inchi： 1S/C10H16IN3O2/c1-7(2)13-9(10(15)16-3)6-14-5-8(11)4-12-14/h4-5,7,9,13H,6H2,1-3H3
• InChI Key： KDOYWEWJEOAITR-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(=O)OC)NC(C)C

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate

Introduction to Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate (CAS No. 1344093-91-9)

Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate, identified by its CAS number 1344093-91-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of an iodo substituent and a secondary amine group in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The structural features of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate make it particularly interesting for researchers exploring novel pharmacophores. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The iodo moiety, in particular, can serve as a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biologically active compounds and have been instrumental in the development of new drugs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate has been explored as a potential lead compound in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in diseases such as cancer. By modulating kinase activity, these inhibitors can offer therapeutic benefits. The amine and carboxylate functionalities in the compound's structure provide multiple points for interaction with biological targets, enhancing its pharmacological potential.

The compound's utility extends beyond kinase inhibition. Its pyrazole core is known to exhibit binding affinity towards other enzymes and receptors involved in metabolic pathways. For instance, studies have shown that pyrazole derivatives can interact with poly(ADP-ribose) polymerases (PARPs), which are implicated in DNA repair and stress response mechanisms. Inhibiting PARPs has been a promising strategy in treating certain types of cancer and neurodegenerative diseases. The synthetic accessibility of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropanoate makes it an attractive candidate for further derivatization to explore these interactions.

The chemical synthesis of Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yI)aminopropanoate involves multi-step reactions that highlight the compound's complexity. The introduction of the iodo substituent at the 4-position of the pyrazole ring typically requires careful control of reaction conditions to ensure high yield and selectivity. Additionally, the installation of the propanamido group at the 2-position necessitates precise functional group transformations, such as nucleophilic substitution or condensation reactions. These synthetic challenges underscore the compound's significance as a building block for more complex molecules.

In academic research, Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2-yl)aminopropan-0^ate^{_>1344093-91
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The pharmaceutical industry has also shown interest in Methyl 3-(4-iodo-1H-pyrazol-1-yl)-2-(propan-2
)aminopropa

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(CAS No.<<--->1344093--->91--->9)<---> is valued for its versatility in medicinal chemistry libraries. Researchers often screen such compounds to identify hits that can be optimized further through structure-based drug design or fragment-based approaches. The presence of multiple functional groups allows for diverse chemical modifications, enabling the exploration of a wide spectrum of biological activities.

In conclusion, Methyl 3-(4-iodo
(CAS No.<--->1344093--->91--->9)<---> is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the pyrazole core and i(CAS No.<--->1344093--->91--->9)<---> substituent, make it a valuable intermediate for synthesizing biologically active molecules. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a tool in both academic research and industrial settings.